Cas no 100448-47-3 (6-amino-7-chloro-1(2H)-Phthalazinone)

6-amino-7-chloro-1(2H)-Phthalazinone structure
100448-47-3 structure
Product Name:6-amino-7-chloro-1(2H)-Phthalazinone
CAS No:100448-47-3
MF:C8H6ClN3O
MW:195.605740070343
CID:1095941
Update Time:2024-07-27

6-amino-7-chloro-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

    • 6-amino-7-chloro-1(2H)-Phthalazinone
    • 1(2H)-Phthalazinone, 6-amino-7-chloro-
    • Inchi: 1S/C8H6ClN3O/c9-6-2-5-4(1-7(6)10)3-11-12-8(5)13/h1-3H,10H2,(H,12,13)
    • InChI Key: UPYYLDHFAVYAGV-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=C(N)C(Cl)=C2)C=NN1

Computed Properties

  • Exact Mass: 195.019939g/mol
  • Monoisotopic Mass: 195.019939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 195.6g/mol
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Density: 1.67±0.1 g/cm3(Predicted)
  • Melting Point: >310 °C
  • pka: 11.10±0.20(Predicted)
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